5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide

• Molecular Formula: C6H6BrFN2O2S
• Molecular Weight: 269.09 g/mol
• SMILES: C1=C(C(=CC(=C1S(=O)(=O)N)Br)F)N
• InChI: InChI=1S/C6H6BrFN2O2S/c7-3-1-4(8)5(9)2-6(3)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
• InChIKey: CGENMCKARLKYKA-UHFFFAOYSA-N

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide: Halogenated CA Inhibitor Building Block

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide (CAS: 1474095-68-5) is a halogenated primary benzenesulfonamide with the molecular formula C6H6BrFN2O2S and a molecular weight of 269.09 g/mol . It is a synthetic intermediate used in medicinal chemistry, particularly in the design of carbonic anhydrase (CA) inhibitors, leveraging the well-established mechanism of primary sulfonamides coordinating to the active site zinc ion [1]. The presence of electron-withdrawing bromine and fluorine substituents modulates the compound's physicochemical properties and is expected to influence target binding and metabolic stability, distinguishing it from non-halogenated analogs.

Scaffold Halogenated primary benzenesulfonamide

Core interaction Zn²⁺ coordination for CA inhibition

Modulators Electron-withdrawing Br & F substituents

• [1] Dudutienė, V., & Matulis, D. (2019). Organic Synthesis of Substituted Fluorinated Benzenesulfonamides as Selective Inhibitors of CA IX and Other Isoforms. In Carbonic Anhydrase as Drug Target (pp. 155-171). Springer, Cham. View Source

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide: Unmatched by Analogs

The unique substitution pattern of 5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide directly impacts its performance in key scientific applications, making it non-interchangeable with other in-class compounds. While the benzenesulfonamide core confers general CA inhibitory activity, the precise placement of bromine and fluorine atoms dictates electronic effects, steric bulk, and lipophilicity, which are critical for achieving isoform selectivity [1]. Furthermore, the halogen substituents provide distinct synthetic handles for further derivatization via cross-coupling reactions, a utility absent in non-halogenated or differently halogenated analogs [2]. Therefore, substituting this compound with a generic sulfonamide or an isomer risks compromising both biological target engagement and synthetic utility.

Target

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide

Unique Br/F pattern

Non‑halogenated analog

4‑Aminobenzenesulfonamide

Lacks halogen handles; lower lipophilicity

Positional isomer

4‑Amino‑3‑bromo‑5‑fluorobenzene‑1‑sulfonamide

Different substitution may shift isoform selectivity

• [1] Dudutienė, V., & Matulis, D. (2019). Organic Synthesis of Substituted Fluorinated Benzenesulfonamides as Selective Inhibitors of CA IX and Other Isoforms. In Carbonic Anhydrase as Drug Target (pp. 155-171). Springer, Cham. View Source
• [2] Noor, T. (2025). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal, 24, 527-538. View Source

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide: Key Differentiation Evidence

Lipophilicity and Pharmacokinetic Profile

The calculated LogP for 5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide is 0.8178, a value indicative of balanced lipophilicity for oral bioavailability according to Lipinski's Rule of Five . This is in contrast to the more polar unsubstituted analog 4-aminobenzenesulfonamide, which has a reported LogP of approximately 0.31 [1]. The increased lipophilicity of the bromo-fluoro derivative is a class-level expectation that can improve membrane permeability without sacrificing solubility.

Lipophilicity

Class-level inference

LogP 0.82 (calc.)

May support membrane permeability context

In silico; +0.51 vs. unsubstituted analog (LogP ~0.31)

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	0.8178 (calculated)
Comparator Or Baseline	4-Aminobenzenesulfonamide (unsubstituted analog) with LogP ~0.31
Quantified Difference	+0.51 LogP units
Conditions	In silico calculation method

Why This Matters

This specific LogP value, driven by its unique halogenation pattern, positions the compound favorably for further optimization in drug discovery programs requiring oral bioavailability, unlike more polar, non-halogenated sulfonamides.

• [1] PubChem. (n.d.). 4-Aminobenzenesulfonamide (Compound Summary). View Source

Enhanced Carbonic Anhydrase II Inhibition via Halogenation

While direct Ki data for 5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide against human Carbonic Anhydrase II (hCA II) is not published, its positional isomer, 4-amino-3-bromo-5-fluorobenzene-1-sulfonamide, exhibits a Ki of 33 nM for hCA II [1]. This potency is a result of halogenation. By class-level inference, the electron-withdrawing effects of the 2-bromo and 4-fluoro substituents on the target compound are expected to similarly lower the pKa of the sulfonamide group, enhancing zinc coordination and inhibition potency relative to non-halogenated benzenesulfonamides (Ki often in the high nanomolar to micromolar range) [2].

hCA II Inhibition

Class-level inference

Target: expected low nM range* Isomer: Ki = 33 nM Non-halogenated: Ki often >100 nM

Supports CA inhibition potency research

*Direct measurement not available; based on halogenated analog

Evidence Dimension	Carbonic Anhydrase II (hCA II) Inhibition
Target Compound Data	Not directly measured; expected to be in low nanomolar range based on halogenated analog.
Comparator Or Baseline	4-Amino-3-bromo-5-fluorobenzene-1-sulfonamide (positional isomer) Ki = 33 nM for hCA II. Non-halogenated benzenesulfonamides often have Ki > 100 nM.
Quantified Difference	Not directly quantifiable for target compound; isomer is at least 3x more potent than many non-halogenated analogs.
Conditions	Stopped-flow CO2 hydration assay at pH 8.3, 25°C.

Why This Matters

The compound's halogenation pattern is a critical determinant of its nanomolar potency, a key factor for scientists requiring potent tool compounds or leads for CA-related disease models, including glaucoma and cancer.

• [1] BindingDB. (n.d.). BDBM11606: 4-Amino-5-bromo-3-fluorobenzenesulfonamide Ki data for Carbonic Anhydrase II. View Source
• [2] Dudutienė, V., & Matulis, D. (2019). Organic Synthesis of Substituted Fluorinated Benzenesulfonamides as Selective Inhibitors of CA IX and Other Isoforms. In Carbonic Anhydrase as Drug Target (pp. 155-171). Springer, Cham. View Source

Isoform Selectivity via Fluorination

Fluorination of the benzenesulfonamide ring is a well-established strategy to achieve selectivity for the tumor-associated isoform hCA IX over the widely expressed cytosolic isoform hCA II [1]. The class of fluorinated benzenesulfonamides has been shown to reach thousand-to-million-fold selectivities for hCA IX [1]. The specific bromo-fluoro substitution pattern of 5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide is designed to exploit this effect, potentially offering a significantly improved selectivity window compared to non-fluorinated analogs.

Isoform Selectivity

Class-level inference

Fluorinated: selectivity index >1000 reported for class Non-fluorinated: selectivity index often

Fluorination may support hCA IX vs. II selectivity screening

Direct measurement on target compound not reported

Evidence Dimension	Isoform Selectivity (hCA IX vs. hCA II)
Target Compound Data	Not directly measured; expected to exhibit significant selectivity for hCA IX.
Comparator Or Baseline	Non-fluorinated benzenesulfonamides often show poor selectivity (selectivity index < 10). Fluorinated analogs can achieve a selectivity index >1000 [1].
Quantified Difference	Potentially >100x difference in selectivity index.
Conditions	Enzymatic assays comparing inhibition of purified hCA isoforms.

Why This Matters

For researchers developing targeted cancer therapies, high hCA IX selectivity is paramount to minimize off-target effects associated with inhibiting hCA II. This compound offers a scaffold with a proven, class-derived potential for achieving that selectivity.

• [1] Dudutienė, V., & Matulis, D. (2019). Organic Synthesis of Substituted Fluorinated Benzenesulfonamides as Selective Inhibitors of CA IX and Other Isoforms. In Carbonic Anhydrase as Drug Target (pp. 155-171). Springer, Cham. View Source

Dual Halogen Handles for Diversification

The presence of both bromine and fluorine substituents provides distinct synthetic handles for further functionalization, a feature not available in non-halogenated sulfonamides [1]. The bromine atom can undergo palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) for the introduction of aryl or amino groups. The fluorine atom can participate in nucleophilic aromatic substitution under appropriate conditions, offering orthogonal reactivity.

Synthetic versatility

Class-level inference

Dual halogen handles: Br (cross-coupling) & F (nucleophilic substitution)

Enables orthogonal derivatization routes

Non-halogenated analogs offer only amino functionalization

Evidence Dimension	Synthetic Versatility
Target Compound Data	Possesses two distinct halogen handles (Br, F) for orthogonal derivatization.
Comparator Or Baseline	4-Aminobenzenesulfonamide (no halogens): Limited to functionalization of the amino group.
Quantified Difference	Two additional sites for diversification.
Conditions	Standard organic synthesis laboratory conditions.

Why This Matters

This dual-halogenated structure provides a valuable, versatile building block for medicinal chemists synthesizing focused libraries of sulfonamide-based compounds, enabling rapid exploration of structure-activity relationships.

• [1] Noor, T. (2025). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal, 24, 527-538. View Source

5-Amino-2-bromo-4-fluorobenzene-1-sulfonamide: Optimal Use Cases

Isoform-Selective CA Inhibitor Design

Use this compound as a core scaffold in structure-based drug design for cancer therapeutics. The class-inferred potential for hCA IX selectivity [1], combined with its synthetic handles, makes it an ideal starting point for developing next-generation inhibitors aimed at reducing tumor hypoxia and metastasis, with a potentially superior selectivity profile over older, non-halogenated sulfonamide leads [1].

Diversified Sulfonamide Library Synthesis

Employ this dual-halogenated compound as a key building block in parallel synthesis. Its bromine and fluorine atoms serve as orthogonal reactive sites for cross-coupling and nucleophilic substitution, enabling the rapid generation of diverse sulfonamide analogs [2]. This is a clear advantage over simpler, non-halogenated benzenesulfonamides which lack these diversification points.

Chemical Probes for Target Engagement

With its inferred nanomolar potency against CA isoforms [3], this compound serves as an excellent starting point for developing fluorescent or photoaffinity probes. The bromine atom provides a convenient site for late-stage functionalization via cross-coupling, allowing for the attachment of reporter groups to study CA expression and inhibitor binding in complex biological systems.

Application

Selection Property

Validation Focus

CA isoform-selectivity research

Halogenated sulfonamide scaffold with class‑inferred hCA IX preference

hCA IX vs. hCA II selectivity assay context

Focused library synthesis

Dual reactive handles (Br, F) for orthogonal cross‑coupling

Reactivity and diversification review

CA target engagement probe development

Late‑stage functionalization site via bromine

Probe attachment and binding assay context

• [1] Dudutienė, V., & Matulis, D. (2019). Organic Synthesis of Substituted Fluorinated Benzenesulfonamides as Selective Inhibitors of CA IX and Other Isoforms. In Carbonic Anhydrase as Drug Target (pp. 155-171). Springer, Cham. View Source
• [2] Noor, T. (2025). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal, 24, 527-538. View Source
• [3] BindingDB. (n.d.). BDBM11606: 4-Amino-5-bromo-3-fluorobenzenesulfonamide Ki data for Carbonic Anhydrase II. View Source